Cas no 2172456-26-5 (2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde)

• Product Name: 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde
• CAS No: 2172456-26-5
• MF: C₁₇H₁₅FO
• MW: 254.298808336258
• CID: 5959912
• PubChem ID: 165554727
• Update Time: 2025-06-11

2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde
• 2-fluoro-6-[2-(1-methylcyclopropyl)phenyl]benzaldehyde
• 2172456-26-5
• EN300-1586627

• Inchi： 1S/C17H15FO/c1-17(9-10-17)15-7-3-2-5-13(15)12-6-4-8-16(18)14(12)11-19/h2-8,11H,9-10H2,1H3
• InChI Key： VTDQNXMXLSETQO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1=CC=CC=C1C1(C)CC1

Computed Properties

• Exact Mass: 254.110693260g/mol
• Monoisotopic Mass: 254.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde

Introduction to 2-Fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde (CAS No. 2172456-26-5)

2-Fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde, identified by its CAS number 2172456-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzaldehyde family, characterized by its aromatic aldehyde functional group, and incorporates unique structural features that make it a promising candidate for various biochemical applications.

The molecular structure of 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde consists of a benzene ring substituted with a fluoro group at the 2-position and a phenyl group at the 6-position, which is further modified with a 1-methylcyclopropyl side chain. This intricate arrangement of functional groups not only contributes to its distinct chemical properties but also opens up numerous possibilities for its utility in synthetic chemistry and drug design.

In recent years, the demand for novel compounds with specific biochemical activities has surged, particularly in the quest to develop more effective and targeted therapeutic agents. The presence of the fluoro group in this compound is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 1-methylcyclopropyl substituent adds an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological targets.

One of the most compelling aspects of 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as a key intermediate in the preparation of complex organic structures, including those relevant to medicinal chemistry. The benzaldehyde moiety serves as a versatile building block, allowing for further functionalization through various chemical reactions such as condensation, alkylation, and oxidation.

The pharmacological profile of this compound has been a subject of intense investigation. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating a range of diseases. For instance, its structural analogs have shown promise in inhibiting enzymes involved in inflammation and cancer progression. While more research is needed to fully elucidate its mechanism of action, these preliminary findings highlight its potential as a lead compound for drug development.

The synthesis of 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have played a crucial role in facilitating its synthesis. These methods not only improve efficiency but also allow for greater control over the reaction conditions, ensuring the desired product quality.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling and quantum mechanical calculations have provided valuable insights into its electronic structure and reactivity. These computational approaches help researchers predict how the compound might interact with biological targets, thereby guiding the design of more effective derivatives. By leveraging computational tools, scientists can accelerate the discovery process and reduce the reliance on empirical trial-and-error methods.

In conclusion, 2-fluoro-6-2-(1-methylcyclopropyl)phenylbenzaldehyde (CAS No. 2172456-26-5) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in drug discovery and development.